Cas no 2703771-44-0 (N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide)

• Product Name: N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide
• CAS No: 2703771-44-0
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5615792
• PubChem ID: 132134867
• Update Time: 2025-05-19

N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19605749
• N-[3-(aminomethyl)phenyl]-2,6-dioxopiperidine-3-carboxamide
• 2703771-44-0
• EN300-33037476
• N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide

• Inchi： 1S/C13H15N3O3/c14-7-8-2-1-3-9(6-8)15-12(18)10-4-5-11(17)16-13(10)19/h1-3,6,10H,4-5,7,14H2,(H,15,18)(H,16,17,19)
• InChI Key： KNPVPHIMSXGBOJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC=C(CN)C=2)=O)CCC(N1)=O

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide

Introduction to N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide (CAS No. 2703771-44-0)

N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide

is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2703771-44-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound encompasses a piperidine ring substituted with a phenyl group and an amide functionality, which contributes to its diverse chemical reactivity and biological activity.

TheN-3-(aminomethyl)phenyl moiety is particularly noteworthy, as it introduces an amine group that can participate in hydrogen bonding and other forms of molecular interaction. This feature makes the compound a valuable scaffold for designing molecules with specific binding affinities and selectivity. Additionally, the presence of the 2,6-dioxopiperidine core enhances the compound's stability and solubility, making it suitable for various pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives. TheN-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide has been studied for its potential role in modulating various biological pathways. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating a range of diseases, including neurological disorders and inflammatory conditions.

One of the most exciting aspects of this compound is its versatility in drug design. TheN-3-(aminomethyl)phenyl group can be further modified to introduce additional functionalities, such as fluorophores or bioisosteres, which can enhance drug delivery and targeting. Furthermore, the dioxopiperidine core provides a stable platform for derivatization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

Recent studies have highlighted the compound's potential in oncology research. TheN-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide has shown promise in preclinical models as a kinase inhibitor, targeting pathways involved in cancer cell proliferation and survival. The ability to modulate these pathways could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how the body processes and eliminates the drug is crucial for optimizing its therapeutic use. Preliminary studies suggest that N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical development.

In conclusion, N-3-(aminomethyl)phenyl-2,6-dioxopiperidine-3-carboxamide (CAS No. 2703771-44-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutics.